![molecular formula C12H10ClN3 B7871178 2-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)benzonitrile](/img/structure/B7871178.png)
2-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)benzonitrile
Overview
Description
2-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H10ClN3 and its molecular weight is 231.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inorganic Chemistry and Ligands : Pyrazole derivatives, like those related to 2-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)benzonitrile, are studied for their potential application as ligands in inorganic chemistry. These compounds, obtained through various synthetic routes, show potential in forming robust conjugated structures (Faundez-Gutierrez et al., 2014).
Pharmaceutical Research : Some pyrazole derivatives are being investigated for their potential pharmaceutical applications, including as potential antipsychotic agents. The synthesis and evaluation of these compounds reveal their promise in behavioral animal tests, with some showing activity similar to known antipsychotics but without interacting with dopamine receptors (Wise et al., 1987).
Materials Science : In the realm of materials science, pyrazole derivatives are explored for their luminescent properties. Studies on certain compounds, including structural and theoretical analyses, demonstrate their potential in developing new luminescent materials (Tang et al., 2014).
Corrosion Inhibition : Research has also explored the use of dimethyl-1H-pyrazole derivatives as corrosion inhibitors. These compounds exhibit significant inhibition efficiencies, providing a protective layer on metal surfaces. Theoretical and experimental studies support their effectiveness and potential applications in corrosion prevention (El Arrouji et al., 2020).
Antibacterial Activities : Some novel Schiff bases derived from pyrazole compounds demonstrate notable antibacterial activities. These compounds, characterized by various analytical techniques, show effectiveness against several bacterial strains, highlighting their potential in antibacterial applications (Asiri & Khan, 2010).
properties
IUPAC Name |
2-chloro-4-(3,5-dimethylpyrazol-1-yl)benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3/c1-8-5-9(2)16(15-8)11-4-3-10(7-14)12(13)6-11/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCAQFMFKCMUPFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=C(C=C2)C#N)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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